Cas no 1443349-07-2 ((6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol)

• Product Name: (6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol
• CAS No: 1443349-07-2
• MF: C₁₇H₁₅NO₂
• MW: 265.306504487991
• MDL: MFCD07775219
• CID: 5060601
• Update Time: 2026-02-28

(6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol

• MDL： MFCD07775219
• Inchi： 1S/C17H15NO2/c1-20-16-8-4-7-15(18-16)17(19)14-10-9-12-5-2-3-6-13(12)11-14/h2-11,17,19H,1H3
• InChI Key： HKPIIWYGRUNANV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(N=1)OC)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4

Additional information on (6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol

(6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol: A Comprehensive Overview

The compound (6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol (CAS No. 1443349-07-2) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, with its unique structural features, has been the subject of extensive research due to its potential applications in drug development and advanced materials. The molecule consists of a methanol group attached to a naphthalene ring and a 6-methoxypyridine ring, creating a structure that exhibits remarkable chemical and biological properties.

Recent studies have highlighted the importance of (6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific cellular pathways, making it a promising candidate for the treatment of various diseases, including cancer and neurodegenerative disorders. The compound's methoxy group plays a critical role in enhancing its bioavailability and stability, which are essential for its pharmacological activity.

In terms of synthesis, (6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent coupling reactions. The use of advanced catalytic systems has significantly improved the yield and purity of the compound, making it more accessible for large-scale production. This has paved the way for further exploration of its applications in both academic and industrial settings.

The structural uniqueness of (6-Methoxypyridin-2-yl)(naphthalen-2-yl)methanol also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable porosity, and selective adsorption capabilities, which are highly desirable in catalysis, gas storage, and sensing technologies.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties of (6-Methoxypyridin-2-y1)(naphthalen-n1-methanol) with unprecedented accuracy. These studies have revealed that the compound possesses excellent electron-donating properties, which can be exploited in the design of organic electronic devices such as light-emitting diodes (LEDs) and photovoltaic cells. The integration of this compound into such devices could significantly enhance their efficiency and performance.

Another area where (6-Methoxypyridin-n1-methyl)(naphthalen-n1-methyl)methanol has shown promise is in the field of diagnostics. Its ability to selectively bind to specific biomolecules has led to its use in the development of highly sensitive biosensors for the detection of diseases such as diabetes and cardiovascular disorders. These biosensors offer advantages such as high specificity, rapid response times, and minimal invasiveness, making them ideal for point-of-care diagnostics.

Despite its numerous potential applications, further research is required to fully understand the mechanistic details underlying the biological activity of (6-Methoxypyridin-n1-methyl)(naphthalen-n1-methyl)methanol. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock its full potential across diverse fields. As research continues to advance, this compound is expected to play an increasingly important role in shaping the future of medicine and technology.